![molecular formula C11H15NO3S B034177 (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid CAS No. 110449-58-6](/img/structure/B34177.png)
(2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid, also known as riluzole, is a neuroprotective drug that is used to treat amyotrophic lateral sclerosis (ALS). It was first approved by the US Food and Drug Administration (FDA) in 1995 for the treatment of ALS. Riluzole is a glutamate inhibitor that works by reducing the release of glutamate, a neurotransmitter that is believed to contribute to the death of motor neurons in ALS patients.
Mechanism of Action
The exact mechanism of action of (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid is not fully understood, but it is believed to work by reducing the release of glutamate, a neurotransmitter that is toxic to motor neurons. Glutamate is released in excess in ALS patients and contributes to the death of motor neurons. Riluzole also has other neuroprotective properties, including the ability to reduce oxidative stress and inhibit apoptosis.
Biochemical and Physiological Effects:
Riluzole has been found to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate, increase the uptake of glutamate by astrocytes, and reduce the activity of glutamate receptors. It has also been found to reduce oxidative stress, inhibit apoptosis, and increase the expression of neurotrophic factors.
Advantages and Limitations for Lab Experiments
Riluzole has several advantages for lab experiments. It is a well-characterized drug that has been extensively studied for its neuroprotective properties. It is also relatively easy to administer and has a good safety profile. However, there are some limitations to using (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid in lab experiments. It has a short half-life and requires frequent dosing, which can be difficult to manage in some experiments. It also has limited efficacy in some neurological disorders, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid. One area of research is the development of new formulations of this compound that can improve its efficacy and reduce its side effects. Another area of research is the identification of new targets for this compound that can enhance its neuroprotective properties. Finally, there is a need for more research on the long-term effects of this compound, particularly in terms of its effects on cognitive function and quality of life in neurological disorders.
Synthesis Methods
The synthesis of (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid involves a multi-step process that starts with the reaction of 4-methylbenzyl chloride with thionyl chloride to form 4-methylbenzyl chloride sulfonate. The sulfonate is then reacted with 2-amino-3-chloropropanoic acid to form 2-amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid. The final step involves the resolution of the racemic mixture to obtain the (2R)-enantiomer of this compound.
Scientific Research Applications
Riluzole has been extensively studied for its neuroprotective properties in various neurological disorders, including ALS, Alzheimer's disease, and Parkinson's disease. In ALS, (2R)-2-Amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid has been shown to slow the progression of the disease and improve survival. It has also been found to improve cognitive function in Alzheimer's disease patients and reduce the severity of symptoms in Parkinson's disease patients.
properties
CAS RN |
110449-58-6 |
---|---|
Molecular Formula |
C11H15NO3S |
Molecular Weight |
241.31 g/mol |
IUPAC Name |
(2R)-2-amino-3-[(4-methylphenyl)methylsulfinyl]propanoic acid |
InChI |
InChI=1S/C11H15NO3S/c1-8-2-4-9(5-3-8)6-16(15)7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-,16?/m0/s1 |
InChI Key |
SJGUJFMYSXAPML-VQVVDHBBSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)CS(=O)C[C@@H](C(=O)O)N |
SMILES |
CC1=CC=C(C=C1)CS(=O)CC(C(=O)O)N |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)CC(C(=O)O)N |
synonyms |
L-ALANINE, 3-[[(4-METHYLPHENYL)METHYL]SULFINYL]- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.